5-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid

• IUPAC Name: 5-(3-pyrrolidin-1-ylsulfonylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H16N2O4S/c19-16(20)14-8-13(10-17-11-14)12-4-3-5-15(9-12)23(21,22)18-6-1-2-7-18/h3-5,8-11H,1-2,6-7H2,(H,19,20)
• InChI Key: DCEWITYOQCQIQY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC(=CN=C3)C(=O)O
• Molecular Formula: C16H16N2O4S
• DSSTOX Substance ID: DTXSID40688462
• Molecular Weight: 332.4 g/mol
• CAS No.: 1262010-20-7

Description

5-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid is a nicotinic acid derivative featuring a pyrrolidine sulfonyl group attached to the meta position of the phenyl ring. Pyrrolidine, a five-membered amine ring, confers distinct steric and electronic properties compared to six-membered analogs like piperidine .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid typically involves multi-step organic reactions. One common route includes the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Coupling with Nicotinic Acid: The final step involves coupling the sulfonylated pyrrolidine derivative with nicotinic acid using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-dimethylaminopyridine).

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrrolidine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the sulfonyl group, converting it to a sulfide.

Substitution: The aromatic ring in the compound can undergo electrophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Electrophilic substitution reactions often use reagents like bromine or nitric acid under controlled conditions.

Major Products:

Oxidation: Formation of N-oxides.

Reduction: Formation of sulfides.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

5-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 5-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid with structurally related compounds:

Compound Name	Substituent Group(s)	Molecular Weight	Solubility	Key Applications
5-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid	Pyrrolidine sulfonyl (meta)	~339.35*	Polar solvents (DMF/DMSO inferred)	MOF ligands, drug discovery
5-(Piperidin-1-yl)nicotinic acid	Piperidine (N-heterocycle)	206.24	Soluble in DMF	Pharmaceutical intermediates
5-(4-Bromophenyl)nicotinic acid	Bromophenyl (para)	266.10	Not specified	Organic synthesis
5-(3-(Methylsulfonyl)phenyl)nicotinic acid	Methylsulfonyl (meta)	291.29*	Likely polar	Research chemicals
5-(3',5'-Dicarboxylphenyl)nicotinic acid	Tri-carboxylate	287.22	DMF, DMSO	MOF synthesis (e.g., TJT-100)

*Calculated based on molecular formulas.

Key Observations:

• Meta-substituted derivatives (e.g., methylsulfonyl in ) exhibit distinct electronic profiles versus para-substituted analogs (e.g., bromophenyl in ).
• Applications: Tri-carboxylate derivatives (e.g., ) are prioritized for MOFs due to multiple coordination sites, whereas mono-carboxylic acids like the target compound may serve as co-ligands or in smaller frameworks.

Research Findings

• Crystal Packing : In pyrazole derivatives (e.g., ), meta-substituted aryl rings form dihedral angles >80° with adjacent rings, influencing supramolecular interactions. This suggests that the meta-substituted sulfonyl group in the target compound may similarly affect crystal packing or binding geometry.
• MOF Performance: Tri-carboxylate ligands (e.g., ) form robust frameworks like DE-NOTT-100, whereas mono-carboxylic acids (e.g., target compound) may yield less stable structures unless paired with secondary ligands.